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Compound of Interest

Compound Name: D2A21

Cat. No.: B15562586 Get Quote

The antimicrobial peptide D2A21 has been identified as a potent agent against a variety of

plant pathogens.[1][2] This synthetic 23-amino acid peptide exhibits significant activity against

bacteria such as Xanthomonas citri and Pseudomonas syringae pv. tabaci, as well as broad-

spectrum antifungal properties.[1][2] Genetic engineering of tobacco plants to express D2A21
offers a promising strategy to confer robust resistance to diseases like wildfire, caused by P.

syringae pv. tabaci.[1][3]

This document provides detailed protocols for the creation, molecular analysis, and disease

resistance testing of D2A21 transgenic tobacco. The methodologies are based on successful

experiments where the expression of D2A21 in tobacco resulted in a remarkable reduction in

disease symptoms compared to control plants.[1] These notes are intended for researchers in

plant biology and drug development seeking to utilize antimicrobial peptides for crop protection.

Mechanism of Action
Antimicrobial peptides (AMPs) like D2A21 primarily function by disrupting the integrity of

pathogen cell membranes. Their amphipathic nature allows them to insert into the lipid bilayer

of bacterial and fungal membranes, forming pores or channels. This leads to leakage of

essential cellular contents and ultimately, cell death.
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Prepare Tobacco Leaf Explants

Infect Explants with Agrobacterium
(30 min incubation)

Prepare Agrobacterium Culture
(Strain LBA4404 with D2A21 vector)

Co-cultivation
(2-4 days in dark)

Transfer to Selection Medium
(e.g., MS with Kanamycin & Timentin)

Shoot Regeneration
(Subculture every 3 weeks)

Transfer Shoots to Rooting Medium

Acclimatize Plantlets to Greenhouse

Mature T0 Transgenic Plant
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Genomic DNA Analysis Gene Expression Analysis

gDNA Extraction
(from leaf tissue)

PCR Amplification
(D2A21 & nptII genes)

Agarose Gel Electrophoresis

Confirm Gene Integration

Total RNA Extraction
(from leaf tissue)

cDNA Synthesis
(Reverse Transcription)

RT-qPCR
(D2A21 & reference gene)

Quantify Expression Level

Leaf Sample from
Putative Transgenic Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29049366/
https://www.benchchem.com/product/b15562586#creating-d2a21-transgenic-tobacco-for-disease-resistance
https://www.benchchem.com/product/b15562586#creating-d2a21-transgenic-tobacco-for-disease-resistance
https://www.benchchem.com/product/b15562586#creating-d2a21-transgenic-tobacco-for-disease-resistance
https://www.benchchem.com/product/b15562586#creating-d2a21-transgenic-tobacco-for-disease-resistance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15562586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

